Cas no 1020455-31-5 (1-(4-fluorophenyl)-4-methoxy-N-(1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)-4-methoxy-N-(1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide
• CAS No: 1020455-31-5
• MF: C₁₄H₁₁FN₄O₂S
• MW: 318.326144456863
• CID: 5828426
• PubChem ID: 45283980
• Update Time: 2025-05-26

1-(4-fluorophenyl)-4-methoxy-N-(1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-methoxy-N-(1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide
• 1-(4-fluorophenyl)-4-methoxy-N-(1,3-thiazol-2-yl)pyrazole-3-carboxamide
• 1020455-31-5
• F5069-0120
• 1-(4-fluorophenyl)-4-methoxy-N-(thiazol-2-yl)-1H-pyrazole-3-carboxamide
• AKOS024494596

• Inchi： 1S/C14H11FN4O2S/c1-21-11-8-19(10-4-2-9(15)3-5-10)18-12(11)13(20)17-14-16-6-7-22-14/h2-8H,1H3,(H,16,17,20)
• InChI Key： DSPQOWCGQFWWPU-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C1C(=CN(C2C=CC(=CC=2)F)N=1)OC)=O

Computed Properties

• Exact Mass: 318.05867494g/mol
• Monoisotopic Mass: 318.05867494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 97.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-fluorophenyl)-4-methoxy-N-(1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide

1-(4-Fluorophenyl)-4-Methoxy-N-(1,3-Thiazol-2-yl)-1H-Pyrazole-3-Carboxamide: A Comprehensive Overview

1-(4-Fluorophenyl)-4-methoxy-N-(1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide (CAS No. 1020455-31-5) is a multifaceted compound with significant potential in the pharmaceutical and chemical industries. This compound, often referred to by its CAS number or its IUPAC name, has garnered attention due to its unique structure and promising biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular structure of 1-(4-fluorophenyl)-4-methoxy-N-(1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide is characterized by a pyrazole core with a 4-fluorophenyl substituent, a methoxy group, and a thiazole moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various applications. The fluorine atom in the 4-position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, while the thiazole ring contributes to its bioactivity.

The synthesis of 1-(4-fluorophenyl)-4-methoxy-N-(1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide has been reported using several methodologies. One common approach involves the coupling of 4-fluorophenylhydrazine with 4-methoxybenzoyl chloride to form the intermediate pyrazole derivative. Subsequent reaction with thiazole-2-carbonyl chloride yields the final product. This multi-step synthesis process is well-documented in the literature and has been optimized to achieve high yields and purity.

In terms of biological activities, 1-(4-fluorophenyl)-4-methoxy-N-(1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes and receptors. For instance, it has been reported to exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, this compound has shown selective binding to certain G-protein coupled receptors (GPCRs), making it a valuable tool for pharmacological research.

The anti-inflammatory properties of 1-(4-fluorophenyl)-4-methoxy-N-(1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide have been extensively studied in both in vitro and in vivo models. In cell-based assays, it has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that this compound could be developed into a novel therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(4-fluorophenyl)-4-methoxy-N-(1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide has also demonstrated potential as an antiviral agent. Studies have shown that it can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This broad-spectrum antiviral activity makes it an interesting candidate for further investigation in virology research.

The pharmacokinetic properties of 1-(4-fluorophenyl)-4-methoxy-N-(1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide have also been evaluated. Preclinical studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity profile make it suitable for further development as a drug candidate.

In conclusion, 1-(4-fluorophenyl)-4-methoxy-N-(1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide (CAS No. 1020455-31-5) is a versatile compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and promising biological activities make it an exciting area of study for scientists and researchers in the field. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.